Cas no 441290-33-1 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide)

• Product Name: N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide
• CAS No: 441290-33-1
• MF: C₂₀H₂₀N₂O₅S
• MW: 400.448204040527
• CID: 6179815
• PubChem ID: 4148914
• Update Time: 2025-06-08

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide
• N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3,5-dimethoxybenzamide
• SR-01000444903-1
• AKOS001439726
• N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide
• Z29465567
• Oprea1_113291
• 441290-33-1
• SR-01000444903
• CCG-312427
• F0737-0149

• Inchi： 1S/C20H20N2O5S/c1-24-13-5-6-16(18(10-13)27-4)17-11-28-20(21-17)22-19(23)12-7-14(25-2)9-15(8-12)26-3/h5-11H,1-4H3,(H,21,22,23)
• InChI Key： FMTIIDXKFWENHZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2OC)OC)N=C1NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 400.10929292g/mol
• Monoisotopic Mass: 400.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Additional information on N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide

Comprehensive Overview of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide (CAS No. 441290-33-1)

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide (CAS No. 441290-33-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its thiazole and dimethoxybenzamide moieties, is often studied for its role in modulating biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or receptor antagonist, which aligns with current trends in drug discovery targeting cancer and inflammatory diseases.

The molecular structure of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide features a thiazole ring linked to a dimethoxyphenyl group, which contributes to its stability and bioavailability. This structural configuration is similar to other heterocyclic compounds used in medicinal chemistry, making it a subject of interest for structure-activity relationship (SAR) studies. Recent publications have explored its interactions with enzymatic targets, particularly those involved in cell signaling and proliferation.

In the context of drug development, CAS No. 441290-33-1 is often compared to other small-molecule inhibitors due to its potential to bind selectively to protein kinases. This specificity is crucial for minimizing off-target effects, a key concern in modern precision medicine. The compound's methoxy groups enhance its solubility and metabolic stability, which are critical factors for oral bioavailability—a hot topic in pharmacokinetics research.

Another area of interest is the compound's potential application in neurodegenerative disease research. Preliminary studies suggest that derivatives of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide may influence neuronal signaling pathways, making it a candidate for investigating Alzheimer's disease and Parkinson's disease. This aligns with the growing demand for neuroprotective agents in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of CAS No. 441290-33-1 involves multi-step organic reactions, including amide coupling and cyclization techniques. Researchers often optimize these processes to improve yield and purity, which are essential for high-throughput screening in drug discovery. The compound's spectroscopic data (e.g., NMR, MS) is well-documented, facilitating its identification and characterization in laboratory settings.

Environmental and green chemistry considerations are also relevant when discussing N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide. Recent trends emphasize the use of sustainable solvents and catalytic methods to reduce waste in its synthesis. This reflects broader industry shifts toward eco-friendly manufacturing practices, a topic frequently searched by professionals in chemical engineering.

In summary, N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3,5-dimethoxybenzamide (CAS No. 441290-33-1) represents a versatile compound with promising applications in drug discovery, neurobiology, and materials science. Its structural features and biological activity continue to inspire innovative research, addressing some of the most pressing challenges in modern medicine and biotechnology.